Cas no 50786-37-3 (4,6-Dibromopyridin-3-amine)

• Product Name: 4,6-Dibromopyridin-3-amine
• CAS No: 50786-37-3
• MF: C₅H₄Br₂N₂
• MW: 251.906659126282
• MDL: MFCD01646058
• CID: 875920
• PubChem ID: 824582
• Update Time: 2025-10-29

4,6-Dibromopyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromopyridin-3-amine
• 3-AMINO-4,6-DIBROMOPYRIDINE
• 4,6-Dibromo-3-aminopyridine
• 4,6-DIBROMO-PYRIDIN-3-YLAMINE
• 4,6-dibromo-3-pyridinamine
• AK144500
• MLS000702187
• 5-Amino-2,4-dibromopyridine
• 3-Pyridinamine, 4,6-dibromo-
• HMS2510A24
• 2133AJ
• NE62993
• FCH1332830
• SB16031
• SMR000224600
• AX8267539
• CS-0054484
• SCHEMBL10184778
• AKOS022186074
• DS-7874
• 50786-37-3
• MFCD01646058
• SY298407
• AC-907/30002050
• DTXSID70356445
• CHEMBL1892655

• MDL： MFCD01646058
• Inchi： 1S/C5H4Br2N2/c6-3-1-5(7)9-2-4(3)8/h1-2H,8H2
• InChI Key： ZGOYBMZUFFEHSP-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1N)Br

Computed Properties

• Exact Mass: 251.87207g/mol
• Monoisotopic Mass: 249.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.9

Experimental Properties

• Density: 2.147±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 323.3±37.0 °C at 760 mmHg
• Flash Point: 149.3±26.5 °C
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4,6-Dibromopyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,6-Dibromopyridin-3-amine

4,6-Dibromopyridin-3-amine (CAS No. 50786-37-3): An Overview of Its Properties, Applications, and Recent Research

4,6-Dibromopyridin-3-amine (CAS No. 50786-37-3) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This article provides a comprehensive overview of its chemical properties, synthesis methods, and recent research advancements, highlighting its potential in various scientific and industrial applications.

Chemical Properties: 4,6-Dibromopyridin-3-amine is a brominated pyridine derivative characterized by its molecular formula C₅H₄NBr₂. It has a molecular weight of 219.90 g/mol and exists as a white crystalline solid at room temperature. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its melting point is around 150°C, and it is stable under standard laboratory conditions.

Synthesis Methods: The synthesis of 4,6-Dibromopyridin-3-amine can be achieved through several routes. One common method involves the bromination of pyridine followed by amination. Specifically, pyridine is first brominated using bromine or N-bromosuccinimide (NBS) to form 4,6-dibromopyridine. Subsequently, the dibromopyridine is treated with ammonia or an amine source to introduce the amino group at the 3-position. Another approach involves the coupling of 4,6-dibromopyridine with an amine using transition metal catalysts such as palladium or copper.

Applications in Medicinal Chemistry: 4,6-Dibromopyridin-3-amine has gained attention in medicinal chemistry due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers have synthesized derivatives of 4,6-Dibromopyridin-3-amine that exhibit potent antitumor activity against several cancer cell lines. These derivatives have shown promise in inhibiting key signaling pathways involved in cancer progression.

In another study, 4,6-Dibromopyridin-3-amine was used as a starting material to synthesize compounds with anti-inflammatory properties. The resulting derivatives demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making them potential candidates for the treatment of inflammatory diseases.

Applications in Materials Science: Beyond medicinal chemistry, 4,6-Dibromopyridin-3-amine has found applications in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials such as organic semiconductors and luminescent materials. For example, researchers have used 4,6-Dibromopyridin-3-amine to synthesize conjugated polymers with tunable electronic and optical properties. These polymers have shown promise in organic photovoltaic devices and light-emitting diodes (LEDs).

Recent Research Advancements: The scientific community continues to explore new applications and properties of 4,6-Dibromopyridin-3-amine. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4,6-dibromopyridin-3-amines-based compounds with enhanced antiviral activity against influenza A virus. The researchers found that these compounds effectively inhibited viral replication by targeting specific viral proteins.

In another notable study, scientists investigated the use of 4,6-Dibromopyridin-3-amine-derived materials for gas sensing applications. The synthesized materials exhibited high sensitivity and selectivity towards various gases such as nitrogen dioxide (NO₂) and carbon monoxide (CO). These findings open up new possibilities for the development of advanced gas sensors with improved performance.

Safety Considerations: While 4,6-Dibromopyridin-3-amine(CAS No. 50786-37-3) is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that brominated compounds can pose certain risks if mishandled. Users should always wear appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

Conclusion: In summary, 4,6-Dibromopyridin-3-amine strong>(CAS No. 50786-37-3) is a valuable compound with diverse applications in medicinal chemistry and materials science. Its unique chemical properties make it an attractive building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new potential uses for this compound, further expanding its significance in various scientific fields.